Cas no 96651-85-3 (2,3-Dihydrospiro[indene-1,4'-piperidine] hydrochloride)

• Product Name: 2,3-Dihydrospiro[indene-1,4'-piperidine] hydrochloride
• CAS No: 96651-85-3
• MF: C₁₃H₁₈ClN
• MW: 223.741722583771
• MDL: MFCD08461061
• CID: 859013
• PubChem ID: 22509327
• Update Time: 2025-07-18

2,3-Dihydrospiro[indene-1,4'-piperidine] hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2,3-Dihydrospiro[indene-1,4'-piperidine] hydrochloride
• 4-Spiroindane-piperidine hydrochloride
• Spiro[1H-indene-1,4′-piperidine], 2,3-dihydro-, hydrochloride (9CI)
• Spiro[indan-1,4′-piperidine], hydrochloride (7CI)
• 2,3-Dihydrospiro[1H-indene-1,4′-piperidine] hydrochloride
• 2,3-Dihydrospiro[indene-1,4′-piperidine] hydrochloride
• Spiro[indane-1,4′-piperidine] hydrochloride
• 2,3-Dihydrospiro[indene-1,4'-piperidine] HCl
• 2,3-Dihydrospiro[indene-1,4 inverted exclamation mark -piperidine] Hydrochloride
• spiro[indane-1,4'-piperidine]hydrochloride
• MFCD08461061
• SCHEMBL2803727
• 2,3-Dihydrospiro[indene-1,4'-piperidine]--hydrogen chloride (1/1)
• J-507022
• SY123662
• spiro[indane-1,4'-piperidine] hydrochloride
• WDA65185
• CS-0038652
• 2,3-dihydro-spiro[1H-indene-1,4'-piperdine]hydrochloride
• ALQOOMOOZAZVBQ-UHFFFAOYSA-N
• 2,3-dihydrospiro[1h-indene-1,4'-piperidine]hydrochloride
• AKOS005073896
• 96651-85-3
• spiro[1,2-dihydroindene-3,4'-piperidine];hydrochloride
• F12402
• DTXSID80626388
• 2,3-dihydrospiro[indene-1,4'-piperidine]hydrochloride
• Z3217337471
• SS-3873
• SB40330
• EN300-18687191
• Spiro[1H-indene-1,4'-piperidine], 2,3-dihydro-, hydrochloride
• 2,3-dihydrospiro[1H-indene-1,4'-piperidine] hydrochloride
• Spiro[indane-1,4'-piperidine] HCl

• MDL： MFCD08461061
• Inchi： 1S/C13H17N.ClH/c1-2-4-12-11(3-1)5-6-13(12)7-9-14-10-8-13;/h1-4,14H,5-10H2;1H
• InChI Key： ALQOOMOOZAZVBQ-UHFFFAOYSA-N
• SMILES： Cl.C1C=C2CCC3(CCNCC3)C2=CC=1

Computed Properties

• Exact Mass: 223.1127773g/mol
• Monoisotopic Mass: 223.1127773g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 205
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

2,3-Dihydrospiro[indene-1,4'-piperidine] hydrochloride Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes

Additional information on 2,3-Dihydrospiro[indene-1,4'-piperidine] hydrochloride

Recent Advances in the Study of 2,3-Dihydrospiro[indene-1,4'-piperidine] Hydrochloride (CAS: 96651-85-3)

2,3-Dihydrospiro[indene-1,4'-piperidine] hydrochloride (CAS: 96651-85-3) is a spirocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This compound, characterized by its spiro[indene-piperidine] core, has been investigated for its role as a key intermediate in the synthesis of various bioactive molecules, particularly those targeting central nervous system (CNS) disorders. Recent studies have explored its pharmacological properties, synthetic pathways, and potential applications in drug development.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the utility of 2,3-Dihydrospiro[indene-1,4'-piperidine] hydrochloride as a versatile building block for the synthesis of novel sigma-1 receptor ligands. The study highlighted the compound's ability to modulate sigma-1 receptor activity, which is implicated in neurodegenerative diseases such as Alzheimer's and Parkinson's. The researchers employed a multi-step synthetic route to derivatize the spirocyclic core, yielding compounds with enhanced binding affinity and selectivity. These findings underscore the potential of 96651-85-3 as a scaffold for developing CNS-targeted therapeutics.

Another recent investigation, reported in Bioorganic & Medicinal Chemistry Letters, focused on the compound's role in the development of dual-acting serotonin and norepinephrine reuptake inhibitors (SNRIs). The study utilized 2,3-Dihydrospiro[indene-1,4'-piperidine] hydrochloride as a precursor to synthesize analogs with improved pharmacokinetic profiles. The results indicated that modifications to the piperidine moiety could significantly influence the compound's bioavailability and metabolic stability, offering insights for future drug design efforts.

From a synthetic chemistry perspective, advancements in the preparation of 96651-85-3 have also been reported. A 2022 paper in Organic Process Research & Development detailed an optimized large-scale synthesis of the compound, addressing challenges such as yield and purity. The authors introduced a novel catalytic system that improved the efficiency of the spirocyclization step, reducing production costs and environmental impact. This methodological innovation is expected to facilitate broader access to the compound for research and development purposes.

In conclusion, recent research on 2,3-Dihydrospiro[indene-1,4'-piperidine] hydrochloride (CAS: 96651-85-3) highlights its growing importance in medicinal chemistry. Its applications span from CNS drug discovery to the development of novel pharmacological tools, supported by advancements in synthetic methodologies. Future studies are likely to explore its potential in other therapeutic areas, such as pain management and psychiatric disorders, further solidifying its role in the pharmaceutical industry.